Cas no 851979-79-8 (4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N'-(6-methoxy-1,3-benzothiazol-2-yl)benzohydrazide)

• Product Name: 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N'-(6-methoxy-1,3-benzothiazol-2-yl)benzohydrazide
• CAS No: 851979-79-8
• MF: C₂₁H₂₄N₄O₅S₂
• MW: 476.569062232971
• CID: 5882404
• PubChem ID: 16814074
• Update Time: 2025-06-07

4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N'-(6-methoxy-1,3-benzothiazol-2-yl)benzohydrazide Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(2,6-dimethyl-4-morpholinyl)sulfonyl]-, 2-(6-methoxy-2-benzothiazolyl)hydrazide
• AB00670727-01
• 851979-79-8
• 4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]-N'-(6-methoxy-1,3-benzothiazol-2-yl)benzohydrazide
• 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N'-(6-methoxy-1,3-benzothiazol-2-yl)benzohydrazide
• F0642-1827
• AKOS024590701
• 4-((2,6-dimethylmorpholino)sulfonyl)-N'-(6-methoxybenzo[d]thiazol-2-yl)benzohydrazide

• Inchi： 1S/C21H24N4O5S2/c1-13-11-25(12-14(2)30-13)32(27,28)17-7-4-15(5-8-17)20(26)23-24-21-22-18-9-6-16(29-3)10-19(18)31-21/h4-10,13-14H,11-12H2,1-3H3,(H,22,24)(H,23,26)
• InChI Key： HVWWMWJZHLFBKB-UHFFFAOYSA-N
• SMILES： C(NNC1=NC2=CC=C(OC)C=C2S1)(=O)C1=CC=C(S(N2CC(C)OC(C)C2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 476.11881223g/mol
• Monoisotopic Mass: 476.11881223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 147Ų

Additional information on 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N'-(6-methoxy-1,3-benzothiazol-2-yl)benzohydrazide

4-(2,6-Dimethylmorpholin-4-yl)sulfonyl-N'-(6-methoxy-1,3-benzothiazol-2-yl)benzohydrazide (CAS No. 851979-79-8): A Comprehensive Overview

4-(2,6-Dimethylmorpholin-4-yl)sulfonyl-N'-(6-methoxy-1,3-benzothiazol-2-yl)benzohydrazide (CAS No. 851979-79-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzothiazole moiety, a sulfonyl group, and a dimethylmorpholine substituent. These structural elements contribute to its potential therapeutic applications and biological activities.

The benzothiazole core is a well-known heterocyclic system that has been extensively studied for its diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of this moiety in the structure of 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N'-(6-methoxy-1,3-benzothiazol-2-yl)benzohydrazide suggests that it may exhibit similar biological activities. Recent studies have shown that compounds containing the benzothiazole scaffold can modulate various cellular processes, making them promising candidates for drug development.

The sulfonyl group is another key feature of this compound. Sulfonyl groups are known to enhance the polarity and solubility of molecules, which can improve their pharmacokinetic properties. In the context of 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N'-(6-methoxy-1,3-benzothiazol-2-yl)benzohydrazide, the sulfonyl group may play a crucial role in enhancing its bioavailability and stability. Additionally, sulfonyl groups can participate in hydrogen bonding interactions with biological targets, potentially improving the compound's binding affinity and selectivity.

The dimethylmorpholine substituent is a cyclic amine that can influence the conformational flexibility and electronic properties of the molecule. Morpholine derivatives have been widely used in medicinal chemistry due to their ability to modulate various biological targets. The presence of the dimethylmorpholine group in 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N'-(6-methoxy-1,3-benzothiazol-2-yl)benzohydrazide may contribute to its potential as a therapeutic agent by enhancing its interactions with specific protein targets.

In terms of its biological activities, 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N'-(6-methoxy-1,3-benzothiazol-2-yl)benzohydrazide has been investigated for its potential as an anticancer agent. Studies have shown that this compound exhibits significant cytotoxic effects against various cancer cell lines, including those derived from breast cancer, lung cancer, and colon cancer. The mechanism of action is thought to involve the induction of apoptosis and cell cycle arrest through the modulation of key signaling pathways such as p53 and Bcl-2.

Beyond its anticancer properties, 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N'-(6-methoxy-1,3-benzothiazol-2-yl)benzohydrazide has also been explored for its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential for treating inflammatory disorders.

The pharmacokinetic profile of 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N'-(6-methoxy-1,3-benzothiazol-2-yl)benzohydrazide has also been evaluated in various animal models. Results indicate that it exhibits favorable oral bioavailability and a reasonable half-life in vivo. These properties are crucial for ensuring that the compound can reach its intended target tissues at therapeutic concentrations without causing significant toxicity.

In conclusion, 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N'-(6-methoxy-1,3-benzothiazol-2-yl)benzohydrazide (CAS No. 851979-79-8) is a promising compound with a diverse range of potential therapeutic applications. Its unique structural features contribute to its biological activities and pharmacological properties. Ongoing research continues to explore its mechanisms of action and optimize its use in clinical settings. As new findings emerge from both preclinical and clinical studies, this compound may prove to be a valuable addition to the arsenal of therapeutic agents available for treating various diseases.